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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of TEGOSOFT® 189, chemically identified as

Isononyl Isononanoate, against two widely recognized industry-standard emollients: Isopropyl

Myristate and Caprylic/Capric Triglyceride. The following sections present a detailed

comparison of their physicochemical properties, performance characteristics, and sensory

profiles, supported by established experimental methodologies.

Executive Summary
Emollients are fundamental components in topical formulations, significantly influencing

product efficacy, stability, and patient compliance. The selection of an appropriate emollient is

critical in the development of dermatological and pharmaceutical products. This guide offers a

data-driven comparison to aid in the selection process, highlighting the distinct attributes of

TEGOSOFT® 189 (Isononyl Isononanoate) in relation to Isopropyl Myristate and

Caprylic/Capric Triglyceride. While all three are effective emollients, they offer different sensory

experiences and functional benefits. Isononyl Isononanoate is noted for its unique silky, non-

greasy skin feel, positioning it as a viable alternative to traditional emollients where a lighter,

more elegant texture is desired.[1][2]
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The quantitative data available for the three emollients are summarized in the tables below. It is

important to note that values may vary slightly between suppliers due to minor differences in

manufacturing processes and purity.

Table 1: Physicochemical Properties

Property
TEGOSOFT® 189
(Isononyl
Isononanoate)

Isopropyl Myristate
Caprylic/Capric
Triglyceride

INCI Name
Isononyl

Isononanoate
Isopropyl Myristate

Caprylic/Capric

Triglyceride

CAS Number
59219-71-5 / 42131-

25-9[3]
110-27-0[4]

73398-61-5 / 65381-

09-1[5][6]

Molecular Formula C18H36O2[3][7][8] C17H34O2 C21H40O5[6]

Molecular Weight (

g/mol )
284.48[7][8] 270.45 372.54[6]

Appearance
Colorless, odorless

liquid[2][3]

Colorless, practically

odorless liquid[4]

Colorless to slightly

yellow, odorless liquid

Density (g/cm³ at

20°C)
~0.856[8] ~0.85[4] ~0.94 - 0.96

Viscosity (mPa·s at

20-25°C)
~6[3][9] ~6-8[10] Low

Solubility

Insoluble in water;

soluble in oils and

organic solvents[11]

Insoluble in water;

miscible with most

organic solvents and

oils[10][12]

Insoluble in water;

soluble in warm

alcohols and miscible

with fats and oils[5]

Oxidative Stability High[11]
Resistant to

oxidation[13]
Good[6]
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Characteristic
TEGOSOFT® 189
(Isononyl
Isononanoate)

Isopropyl Myristate
Caprylic/Capric
Triglyceride

Spreadability High/Excellent[1][9] High[14][15] Good[16]

Skin Feel

Silky, velvety, non-

greasy, dry touch[1][9]

[17]

Lightweight, non-

greasy, smooth,

silky[14][18]

Smooth, non-greasy,

silky[19]

Absorption Fast-absorbing[2] Easily absorbed[14]
Rapidly penetrates the

skin[20]

Emolliency

Effective emollient,

softens and

smoothens[2][11]

Effective emollient,

softens and

smoothens[18]

Excellent emollient,

moisturizes and

replenishes[19][20]

Key Applications

Skincare, sun care,

color cosmetics,

antiperspirants[17]

Lotions, creams,

makeup, hair care,

aftershaves[18]

Skincare, makeup,

hair care, soaps[19]

[20]

Special Properties

Good pigment

dispersion, silicone

stabilizer[3]

Enhances penetration

of other ingredients,

good solvent[10][18]

[21]

Good dispersing

agent, suitable for

sensitive skin[5][19]
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Caption: Mechanism of skin moisturization by emollients.
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Caption: Experimental workflow for sensory evaluation of emollients.
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Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols are based on

standard industry practices for evaluating emollient performance.

Spreadability Test
Objective: To quantitatively measure and compare the spreading characteristics of the

emollients.

Methodology:

A fixed volume (e.g., 10 µL) of the emollient is applied to a substrate. The substrate can be

an artificial skin mimic (e.g., Vitro-Skin®) or the volar forearm of a human volunteer.

The emollient is allowed to spread for a defined period (e.g., 1, 5, and 10 minutes).

After each time point, the area of spread is measured. For in-vivo testing, this can be

visualized by first dusting the area with a fine, inert powder (like carbon black or graphite),

removing the excess, and then capturing a digital image.[22]

The area (in mm²) is calculated using image analysis software.

The experiment is repeated multiple times (n≥3) for each emollient to ensure statistical

significance.

An alternative instrumental method involves compressing a set amount of the sample

between two glass plates with a defined force and measuring the resulting area of spread.

[23][24]

Sensory Evaluation
Objective: To assess and compare the sensory attributes of the emollients upon application to

the skin.

Methodology:

A trained sensory panel (typically 10-15 panelists) is used for the evaluation.
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A standardized amount of each emollient is applied to a designated area on the panelists'

forearms.

Panelists evaluate various sensory parameters at different time points (e.g., during

application, after 1 minute, and after 10 minutes).

The sensory attributes evaluated include, but are not limited to:

Spreadability: Ease of application and distribution on the skin.

Absorption: Perception of how quickly the emollient is absorbed.

Greasiness/Oiliness: The amount of oily residue perceived.

Tackiness/Stickiness: The degree of stickiness felt on the skin.

After-feel: The final sensation on the skin (e.g., smooth, soft, velvety).

Each attribute is rated on a quantitative scale (e.g., a 10-point or 15-point scale).

The data is collected and statistically analyzed to identify significant differences between the

emollients.

Transepidermal Water Loss (TEWL) Measurement
Objective: To evaluate the occlusivity of the emollients by measuring their effect on the rate of

water evaporation from the skin.

Methodology:

Baseline TEWL measurements are taken from specific sites on the forearms of volunteers

using a Tewameter®.

A standardized amount of each emollient is applied to the respective test sites.

TEWL measurements are repeated at set intervals (e.g., 1, 2, 4, and 6 hours) after

application.

A control site with no product application is also measured at the same intervals.
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The percentage reduction in TEWL compared to the baseline and the control site indicates

the occlusivity of the emollient. A greater reduction signifies a more effective barrier to

moisture loss.

Conclusion
TEGOSOFT® 189 (Isononyl Isononanoate) presents itself as a high-performing emollient with

a distinct sensory profile characterized by a light, silky, and non-greasy feel. Its high

spreadability and rapid absorption make it an excellent choice for formulations where a

sophisticated and elegant skin feel is desired.

In comparison, Isopropyl Myristate also offers a lightweight and non-greasy texture with the

added benefit of enhancing the penetration of active ingredients. Caprylic/Capric Triglyceride is

a versatile and highly stable emollient that provides a smooth skin feel and is well-suited for a

wide range of applications, including those for sensitive skin.

The selection among these emollients will ultimately depend on the specific requirements of the

formulation, including the desired sensory attributes, the need for penetration enhancement,

and the target product positioning. The data and protocols presented in this guide provide a

solid foundation for making an informed decision in the development of effective and

aesthetically pleasing topical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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